Cas no 66794-29-4 (1-Butyne, 1-iodo-)

• Product Name: 1-Butyne, 1-iodo-
• CAS No: 66794-29-4
• MF: C₄H₅I
• MW: 179.986973524094
• CID: 395755
• PubChem ID: 12914634
• Update Time: 2025-04-19

1-Butyne, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 1-iodo-
• 1-Butynyl Iodide (stabilized with Copper chip)
• 1-iodobut-1-yne
• butynyl iodide
• DTXSID40512834
• FT-0767973
• 66794-29-4
• 1-Butynyl Iodide
• SCHEMBL2974125

• MDL： MFCD00059032
• Inchi： 1S/C4H5I/c1-2-3-4-5/h2H2,1H3
• InChI Key： GPHAMKUHSWZJKB-UHFFFAOYSA-N
• SMILES： IC#CCC

Computed Properties

• Exact Mass: 179.94400
• Monoisotopic Mass: 179.94360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: 。
• Density: 1,81 g/cm3
• Boiling Point: 94 °C / 217mmHg
• Refractive Index: 1.566
• PSA: 0.00000
• LogP: 1.79230
• Solubility: 。

1-Butyne, 1-iodo- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36/37/39